N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride
Description
N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride is a chemical compound with the molecular formula C10H22NO2Cl. It is known for its applications in various scientific fields due to its unique chemical properties .
Properties
CAS No. |
90830-40-3 |
|---|---|
Molecular Formula |
C10H22ClNO2 |
Molecular Weight |
223.74 g/mol |
IUPAC Name |
trimethyl(2-pentanoyloxyethyl)azanium;chloride |
InChI |
InChI=1S/C10H22NO2.ClH/c1-5-6-7-10(12)13-9-8-11(2,3)4;/h5-9H2,1-4H3;1H/q+1;/p-1 |
InChI Key |
JTLHYCGXOYLZMM-UHFFFAOYSA-M |
Canonical SMILES |
CCCCC(=O)OCC[N+](C)(C)C.[Cl-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride typically involves the reaction of trimethylamine with 2-(pentanoyloxy)ethanol in the presence of hydrochloric acid. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters to achieve high yield and purity .
Chemical Reactions Analysis
Types of Reactions
N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: It can be reduced to form simpler amines.
Substitution: The compound can undergo nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Nucleophiles like hydroxide ions or amines are commonly used.
Major Products Formed
Oxidation: Formation of oxides and other oxygenated derivatives.
Reduction: Formation of simpler amines.
Substitution: Formation of substituted ammonium compounds.
Scientific Research Applications
N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride has a wide range of applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Employed in the study of cellular processes and as a component in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a drug delivery agent.
Industry: Utilized in the production of specialty chemicals and as an additive in various industrial processes
Mechanism of Action
The mechanism of action of N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride involves its interaction with specific molecular targets. It can modulate cellular pathways by binding to receptors or enzymes, thereby influencing biological processes. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N,N,N-Trimethyl-2-(phosphonooxy)ethanaminium: Similar in structure but contains a phosphonooxy group instead of a pentanoyloxy group.
2-(Methacryloyloxy)ethyl trimethylammonium chloride: Contains a methacryloyloxy group and is used in different applications.
Uniqueness
N,N,N-Trimethyl-2-(pentanoyloxy)ethan-1-aminium chloride is unique due to its specific chemical structure, which imparts distinct reactivity and properties. This makes it suitable for specialized applications in various scientific fields .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
